2-[2-(Ethylamino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid

• Molecular Formula: C8H11N3O3
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 2-[2-(ethylamino)-6-oxo-1H-pyrimidin-5-yl]acetic acid
• InChI: InChI=1S/C8H11N3O3/c1-2-9-8-10-4-5(3-6(12)13)7(14)11-8/h4H,2-3H2,1H3,(H,12,13)(H2,9,10,11,14)
• InChI Key: QRBBZVFJHZSVOX-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C(=O)N1)CC(=O)O

Description

2-[2-(Ethylamino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid is a chemical compound with a complex structure that includes a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(Ethylamino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid typically involves the reaction of ethylamine with a suitable pyrimidine derivative under controlled conditions. The reaction may require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

2-[2-(Ethylamino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are critical to achieving the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a more oxidized form of the compound, while reduction may yield a more reduced form .

Scientific Research Applications

2-[2-(Ethylamino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: It is investigated for its potential therapeutic effects, including its role as an inhibitor in certain biochemical pathways.

Industry: It is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-[2-(Ethylamino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid involves its interaction with specific molecular targets and pathways. This compound may act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

• 2-[2-(Amino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid
• 2-[2-(Methylamino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid
• 2-[2-(Propylamino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid

Uniqueness

2-[2-(Ethylamino)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid is unique due to its specific ethylamino substitution, which can influence its chemical reactivity and biological activity. This uniqueness makes it a valuable compound for research and development in various scientific fields .